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Compound of Interest

Compound Name: Calcium oxoacetate

CAS No.: 2990-19-4

Cat. No.: B12686953

Get Quote

Executive Summary
The bioavailability of these two compounds is governed by opposing challenges: chemical

instability (Oxoacetate) versus metabolic toxicity (Glyoxylate).
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Feature
Calcium Oxoacetate (Ca-
OAA)

Sodium Glyoxylate (Na-
Gly)

Primary Application
Longevity supplement;

Mitochondrial support.

Experimental toxin (induces

kidney stones); Acute cyanide

antidote.

Bioavailability Barrier

High Instability: Spontaneous

decarboxylation to pyruvate in

gastric acid.

Metabolic Sink: Rapidly

absorbed but converted to

toxic oxalate.

Solution Strategy

Thermal Stabilization: Calcium

salt structure prevents

decarboxylation.

N/A: High solubility ensures

uptake, but limits therapeutic

window.

Plasma Half-Life
Short (<30 mins) due to rapid

Krebs cycle integration.

Variable; dependent on

Glyoxylate Reductase/LDH

activity.

Critical Risk Low (GRAS status).
High: Hyperoxaluria and

nephrocalcinosis.[1]

Physicochemical Profile & Stability
Bioavailability begins with the compound's ability to survive the gastrointestinal (GI)

environment.

Calcium Oxoacetate (Ca-OAA)
The Problem: Oxaloacetic acid is thermally unstable. In aqueous solution or acidic

environments (stomach pH), it undergoes spontaneous beta-decarboxylation, converting into

Pyruvate and CO₂. This renders standard oxaloacetate supplements ineffective before they

reach the bloodstream.

The Calcium Solution: The calcium salt form (Anhydrous Enol-Oxaloacetate) creates a

crystalline lattice that stabilizes the molecule against heat and acid degradation.

Mechanism:[2][3] The calcium ion coordinates with the enol form, raising the activation

energy required for decarboxylation.
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Result: Shelf-life increases from weeks (sodium salt) to years (calcium salt), and gastric

survival improves significantly.

Sodium Glyoxylate (Na-Gly)[3]
Properties: A highly water-soluble salt of glyoxylic acid.

Stability: Unlike OAA, glyoxylate is relatively stable in solution and does not spontaneously

decarboxylate under physiological conditions.

Solubility: High aqueous solubility leads to rapid passive diffusion in the small intestine,

theoretically offering near 100% absorption (F ≈ 1.0). However, this "perfect" bioavailability is

its toxicological downfall.

Metabolic Fate & Signaling Pathways
The utility of these compounds is defined by where they go after absorption. This is the critical

differentiator for researchers.

Diagram 1: Divergent Metabolic Pathways
The following diagram illustrates the "Fork in the Road": OAA fuels energy production, while

Glyoxylate risks crystallization.
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Figure 1: Metabolic fate comparison.[4] OAA (Blue) integrates into the Krebs cycle for energy.

Glyoxylate (Red) is predominantly oxidized to Oxalate, leading to renal toxicity.
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Pharmacokinetics (PK) & Bioavailability
Comparison
Absorption Mechanism

Ca-OAA: Requires dissociation of the calcium salt in the gut. The presence of calcium can

slightly retard absorption compared to sodium salts (common ion effect), but this is a

necessary trade-off for stability.

Bioavailability Enhancement: Co-formulation with Vitamin C (Ascorbic Acid) is often used

to lower localized pH and improve solubility without triggering decarboxylation before

absorption.

Na-Gly: Absorbed via monocarboxylate transporters (MCTs) and passive diffusion. Its

sodium salt form is highly hygroscopic and instantly soluble.

Plasma Kinetics[5][6]
Ca-OAA:

Tmax: 30–60 minutes.

Half-life: Very short. OAA is rapidly metabolized by Citrate Synthase (to Citrate) or Malate

Dehydrogenase (to Malate).

Detection: Difficult to measure intact OAA in plasma due to rapid turnover. PK studies

often use Malate or Citrate elevations as surrogate markers for OAA bioavailability.

Na-Gly:

Tmax: < 30 minutes.

Fate: If not detoxified by Glyoxylate Reductase (GRHPR), it is irreversibly converted to

Oxalate.

Clinical Marker: Elevated urinary oxalate is the primary PK marker for glyoxylate exposure.

Experimental Protocol: Measuring Bioavailability
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To objectively compare these compounds, one must measure their appearance in plasma and

their metabolic byproducts.

Method: LC-MS/MS Quantification
Objective: Distinguish between exogenous OAA uptake and Glyoxylate toxicity.

Step-by-Step Workflow:

Subject Preparation: Fasted state (12h) to minimize endogenous Krebs cycle noise.

Dosing:

Group A: Calcium Oxoacetate (500mg equivalent).

Group B: Sodium Glyoxylate (Sub-toxic tracer dose).

Blood Sampling: Collect at 0, 15, 30, 60, 120 min.

Sample Stabilization (CRITICAL):

For OAA: Immediately acidify plasma (HCl) and derivatize with phenylhydrazine to

stabilize the keto group. Without this, OAA will degrade ex-vivo, yielding false negatives.

For Glyoxylate: Derivatize with O-benzylhydroxylamine (O-BHA).

Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Target Ions: Monitor OAA-phenylhydrazone and Glyoxylate-oxime adducts.

Secondary Markers: Measure Plasma Oxalate (toxicity marker) and Plasma Malate

(efficacy marker).

Diagram 2: Experimental Workflow
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Figure 2: Sample processing workflow. Immediate derivatization is required to prevent ex-vivo

degradation of OAA.

Safety & Toxicology (The "Kill Shot")
This is the decisive factor for drug development professionals.

Calcium Oxoacetate:

Status: Generally Recognized As Safe (GRAS).

LD50: > 5,000 mg/kg (Rat).

Adverse Effects: Minor GI distress at high doses.

Benefit: Mimics caloric restriction (AMPK activation, NAD+ increase).

Sodium Glyoxylate:

Status: Toxicological agent.

Toxicity Mechanism: Glyoxylate

Oxalate
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Ca-Oxalate Stones.

LD50: ~1,000 mg/kg (Rat), but nephrotoxicity occurs at much lower chronic doses.

Contraindication: Absolute contraindication in humans for supplementation. Only used

clinically in acute, life-threatening cyanide poisoning where the risk of kidney stones is

acceptable compared to death.

Conclusion
For researchers seeking mitochondrial enhancement, Calcium Oxoacetate is the only viable

candidate. Its bioavailability issues have been largely solved by the calcium-stabilized enol

form, allowing it to function as a safe Krebs cycle intermediate.

Sodium Glyoxylate exhibits high bioavailability but is metabolically unsafe for chronic use. It

serves as a negative control in metabolic studies or a nephrolithiasis-inducing agent in pre-

clinical toxicology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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